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Compound of Interest

Compound Name: Primisulfuron-methyl

Cat. No.: B166665 Get Quote

An In-depth Technical Guide to the Discovery and Development of Primisulfuron-methyl

Introduction
Primisulfuron-methyl is a selective, post-emergence sulfonylurea herbicide developed for the

control of grassy and broadleaf weeds.[1] First synthesized in the 1980s, it has become a

valuable tool in agriculture, particularly for maize cultivation.[2][3] This document provides a

comprehensive technical overview of its discovery, mechanism of action, synthesis, and the

experimental methodologies used in its development.

Discovery and Development History
Primisulfuron-methyl was discovered and developed by Ciba-Geigy (now Syngenta) in the

1980s.[3] The initial patents for the compound were filed by W. Meyer et al. in 1983 and 1984.

[4] It was first registered as a pesticide in the United States in 1990.[4] The herbicide is known

by several trade names, including Beacon, Rifle, Tell, Northstar, and Spirit.[1][2][5]

Development Timeline
The development of primisulfuron-methyl followed a structured path from initial discovery to

commercialization, focusing on identifying a potent inhibitor of a key plant enzyme.
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1. Enzyme Extraction
(from susceptible plant shoots)

2. Assay Preparation
(Enzyme + Buffer + Primisulfuron-methyl)

3. Reaction Initiation
(Add Pyruvate substrate)

4. Incubation
(e.g., 60 min at 35°C)

5. Reaction Termination
(Add H₂SO₄ to form Acetoin)

6. Color Development
(Add Creatine & α-naphthol)

7. Measurement
(Spectrophotometry)

8. Data Analysis
(Calculate I₅₀ value)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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